Cas no 1412955-90-8 (2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine
• CAS No: 1412955-90-8
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5576629
• Update Time: 2025-06-15

2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidine
• 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 2-cyclopropyl-6-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C13H20N4/c1-9-4-6-17(7-5-9)12-8-11(14)15-13(16-12)10-2-3-10/h8-10H,2-7H2,1H3,(H2,14,15,16)
• InChI Key： HYOMVCJJJLDRKH-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N2CCC(C)CC2)=CC(N)=N1

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 424.4±30.0 °C(Predicted)
• pka: 7.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine

Introduction to 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine (CAS No. 1412955-90-8)

2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the chemical identifier CAS No. 1412955-90-8, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and therapeutic potential. The presence of a cyclopropyl group and a 4-methylpiperidine moiety in its molecular structure contributes to its distinct chemical behavior and makes it a promising candidate for further investigation in drug discovery and development.

The compound's molecular formula can be represented as C₁₁H₁₆N₄, indicating a relatively complex structure with multiple nitrogen atoms, which are essential for its interaction with biological targets. The pyrimidine core is a key pharmacophore in many bioactive molecules, often found in nucleoside analogs and kinase inhibitors. In the case of 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine, the substitution pattern at the 2-position with a cyclopropyl group and at the 6-position with a 4-methylpiperidine ring introduces specific steric and electronic effects that modulate its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structure to enhance binding affinity and selectivity towards biological targets. The cyclopropyl group, known for its rigid three-membered ring structure, can improve the compound's interactions with proteins by providing a stable scaffold. Meanwhile, the 4-methylpiperidine moiety is often incorporated into drug candidates to enhance solubility and metabolic stability. These features make 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine an intriguing molecule for further exploration.

In the context of current research, pyrimidine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of this compound aligns well with known pharmacological scaffolds, suggesting that it may exhibit inhibitory activity against enzymes or receptors involved in disease pathways. For instance, modifications at the pyrimidine ring have been shown to affect binding to kinases, which are critical targets in oncology research.

One of the most compelling aspects of 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine is its potential as a lead compound for developing novel therapeutic agents. The combination of structural features such as the cyclopropyl group and the piperidine ring provides a unique profile that may distinguish it from existing drugs on the market. Researchers are particularly interested in exploring its interactions with proteins involved in signal transduction pathways, as dysregulation of these pathways is implicated in numerous diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be considered to achieve enantiopure forms if stereochemical selectivity is crucial for biological activity.

From a computational chemistry perspective, molecular modeling techniques such as docking studies and molecular dynamics simulations have been instrumental in understanding how 2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine interacts with its potential targets. These studies can provide insights into binding affinities, enzyme inhibition kinetics, and even predict side effects or drug-drug interactions. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental data and accelerating the development process.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Parameters such as solubility, permeability, metabolic stability, and excretion rate are critical factors that determine whether a candidate drug will progress to clinical trials. Preclinical studies may involve assessing toxicity profiles and pharmacokinetic interactions using cell-based assays or animal models.

In conclusion,2-cyclopropyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amineseems poised to make significant contributions to pharmaceutical research due to its unique structural features and potential biological activity. Ongoing studies aim to elucidate its mechanisms of action and explore its therapeutic applications across various disease areas. As our understanding of molecular interactions continues to evolve,CAS No. 1412955-90-8 may serve as a valuable building block or lead compound in the quest for novel treatments.